6-oxo-N'-[(1E)-(pyridin-2-yl)methylidene]-1,6-dihydropyridazine-3-carbohydrazide

• IUPAC Name: 6-oxo-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C11H9N5O2/c17-10-5-4-9(14-15-10)11(18)16-13-7-8-3-1-2-6-12-8/h1-7H,(H,15,17)(H,16,18)/b13-7+
• InChI Key: QVFDRESQFNDHST-NTUHNPAUSA-N
• Canonical SMILES: C1=CC=NC(=C1)C=NNC(=O)C2=NNC(=O)C=C2
• Isomeric SMILES: C1=CC=NC(=C1)/C=N/NC(=O)C2=NNC(=O)C=C2
• Molecular Formula: C11H9N5O2
• Molecular Weight: 243.22 g/mol
• CAS RN: 332040-97-8

Description

The compound “6-oxo-N’-[(1E)-(pyridin-2-yl)methylidene]-1,6-dihydropyridazine-3-carbohydrazide” is a chemical compound with the molecular weight of 243.22. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9N5O2/c17-10-5-4-9 (14-15-10)11 (18)16-13-7-8-3-1-2-6-12-8/h1-7H, (H,15,17) (H,16,18)/b13-7+. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

6-oxo-Pyridinium has been studied for its potential applications in the field of science and medicine. It has been used in the development of new drugs, diagnostic tools, and materials. For example, 6-oxo-Pyridinium has been used in the development of targeted drug delivery systems and as a substrate for the synthesis of other compounds. It has also been used in the development of fluorescent probes for the detection of biological molecules. Additionally, 6-oxo-Pyridinium has been used as a catalyst in organic synthesis, as well as in the manufacture of polymers and other materials.

Mechanism of Action

The mechanism of action of 6-oxo-Pyridinium is not completely understood. It is believed that the compound acts as an electron acceptor, which allows it to interact with other molecules in the body. Additionally, 6-oxo-Pyridinium is thought to interact with enzymes in the body, which may be responsible for its therapeutic effects.
Biochemical and Physiological Effects
6-oxo-Pyridinium has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 6-oxo-Pyridinium can inhibit the growth of cancer cells, as well as reduce inflammation. Additionally, 6-oxo-Pyridinium has been shown to have antioxidant and anti-aging effects, as well as to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

6-oxo-Pyridinium has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of applications. Additionally, 6-oxo-Pyridinium is relatively stable and can be stored for long periods of time. However, one of the main limitations is that the compound is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 6-oxo-Pyridinium. One potential application is the development of new drugs and materials. Additionally, 6-oxo-Pyridinium could be used as a catalyst in organic synthesis, as well as in the manufacture of polymers and other materials. Additionally, 6-oxo-Pyridinium could be used in the development of targeted drug delivery systems and as a substrate for the synthesis of other compounds. Finally, 6-oxo-Pyridinium could be used as a fluorescent probe for the detection of biological molecules.

Synthesis Methods

6-oxo-Pyridinium can be synthesized from pyridinium by a number of different methods. The most commonly used method involves the addition of an oxygen atom to the pyridinium ring structure. This is typically done using a reagent such as sodium hypochlorite or chlorine gas. Other methods of synthesis include the use of an alkylation reaction, a reaction between an alkyl halide and a pyridinium salt, or a reaction between a pyridinium salt and a Grignard reagent.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards. The specific hazard statements associated with this compound are H302, H312, H315, H319, H332, and H335. These codes indicate potential hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.